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Compound of Interest |

5.
Compound Name: Carboxypentyl(triphenyl)phosphon

ium;bromide

Proper Disposal of 5-
Carboxypentyl(triphenyl)phosphonium bromide

The proper disposal of 5-Carboxypentyl(triphenyl)phosphonium bromide is critical for ensuring
laboratory safety and environmental protection. This compound is classified as a hazardous
substance, and its disposal must comply with institutional, local, regional, and national
regulations.[1][2] Mishandling chemical waste can lead to significant health risks and legal
repercussions.|[3]

Key Principles for Chemical Waste Management:

Effective laboratory waste management begins with accurate categorization and containment.
[4] All personnel handling hazardous materials should be trained on proper waste handling and
disposal procedures.[5] Under no circumstances should hazardous chemicals be disposed of
down the drain or through evaporation in a fume hood.[5][6]

Hazard Profile and Disposal Summary

A clear understanding of the chemical's hazards informs the necessary disposal precautions.
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Chemical Information

Details

Source

Product Name

5-
Carboxypentyl(triphenyl)phosp
honium bromide

[7]

CAS Number

50889-29-7

[7]

Physical Form

Solid

[8]

Hazard Classifications

Acute Toxicity, Oral (Category
4) Acute Toxicity, Dermal
(Category 4) Acute Toxicity,
Inhalation (Category 4) Skin
Irritation (Category 2) Serious
Eye Irritation (Category 2)
Specific target organ toxicity —
single exposure (Category 3,

Respiratory system)

[1](7]

Primary Disposal Route

Designated Halogenated

Organic Waste Stream

[110]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of 5-

Carboxypentyl(triphenyl)phosphonium bromide waste.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including:

A lab coat.

Safety glasses with side-shields or goggles.[8]

Chemical-resistant gloves (e.g., nitrile).

Use a fume hood or ensure adequate ventilation to avoid inhaling dust.[8]
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. Waste Segregation and Collection:

Solid Waste: Collect solid 5-Carboxypentyl(triphenyl)phosphonium bromide waste, including
any contaminated items like weighing paper or spatulas, and place it in a designated,
properly labeled hazardous waste container.[7]

Aqueous Waste: Agueous solutions containing this compound should be collected as
hazardous waste.[9] Do not empty them into drains.[2][11]

Classification: This compound is a halogenated organic substance. It must be disposed of in
a "Halogenated Organic Waste" container to prevent mixing with incompatible chemicals.[10]
Mixing incompatible wastes, such as acids with solvents, can cause dangerous reactions.[6]
[12]

. Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste."[9]

The label must include the full chemical name: "5-Carboxypentyl(triphenyl)phosphonium
bromide" and specify that it is a "Halogenated Organic Waste."[4][9]

Indicate the accumulation start date on the container.[4]

. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[6]

Ensure the storage area is cool, dry, and well-ventilated.[9]

Use secondary containment (such as a larger tub or bucket) to prevent spills from reaching
drains.[5]

. Arranging for Final Disposal:

Do not allow waste to accumulate beyond your facility's limits.[4]
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» Follow your institution's specific procedures for waste pickup. This typically involves
contacting the Environmental Health and Safety (EHS) or a similar department to schedule a
collection.[5] All hazardous wastes must be disposed of through an approved hazardous
waste program.[5]

6. Disposal of Empty Containers:

» To be considered non-hazardous, an empty container that held this chemical must be triple-
rinsed.[5][12]

o The first rinseate must be collected and disposed of as hazardous chemical waste.[12]
Subsequent rinses may be disposable down the drain, but consult your institution's specific
guidelines.[12]

 After rinsing, deface or remove all original labels from the empty container before disposing
of it as regular trash.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
Carboxypentyl(triphenyl)phosphonium bromide and associated materials.
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Figure 1. Disposal Workflow for 5-Carboxypentyl(triphenyl)phosphonium bromide

Click to download full resolution via product page

Caption: Disposal workflow for 5-Carboxypentyl(triphenyl)phosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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